molecular formula C12H17NO2 B4446047 2-(2,5-dimethylphenoxy)-N-methylpropanamide

2-(2,5-dimethylphenoxy)-N-methylpropanamide

Cat. No. B4446047
M. Wt: 207.27 g/mol
InChI Key: KBABCPHBHFUHKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,5-dimethylphenoxy)-N-methylpropanamide, also known as DMPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of amides and is synthesized through a multistep process involving the reaction of 2,5-dimethylphenol with N-methylpropanamide.

Mechanism of Action

2-(2,5-dimethylphenoxy)-N-methylpropanamide exerts its effects by binding to the intracellular domains of TRP channels, leading to channel activation and subsequent calcium influx. This calcium influx triggers downstream signaling pathways, leading to the release of neurotransmitters and modulation of pain perception and temperature regulation.
Biochemical and Physiological Effects:
2-(2,5-dimethylphenoxy)-N-methylpropanamide has been shown to induce robust calcium influx in cells expressing TRP channels, leading to the activation of downstream signaling pathways. This calcium influx can also trigger the release of neurotransmitters, such as substance P and calcitonin gene-related peptide, which are involved in pain perception. 2-(2,5-dimethylphenoxy)-N-methylpropanamide has also been shown to enhance cold sensitivity in TRPM8-expressing cells, suggesting a potential role in thermoregulation.

Advantages and Limitations for Lab Experiments

2-(2,5-dimethylphenoxy)-N-methylpropanamide has several advantages as a research tool, including its potency and selectivity for TRP channels. However, its use is limited by its potential toxicity and the need for careful control of reaction conditions during synthesis. Additionally, 2-(2,5-dimethylphenoxy)-N-methylpropanamide may have off-target effects on other ion channels, leading to potential confounding effects in experiments.

Future Directions

There are several potential future directions for research on 2-(2,5-dimethylphenoxy)-N-methylpropanamide, including the development of more potent and selective TRP channel activators. Additionally, further studies are needed to elucidate the downstream signaling pathways activated by 2-(2,5-dimethylphenoxy)-N-methylpropanamide and to investigate its effects on other physiological processes beyond pain perception and thermoregulation. Finally, the potential therapeutic applications of 2-(2,5-dimethylphenoxy)-N-methylpropanamide in the treatment of pain and other disorders should be explored further.

Scientific Research Applications

2-(2,5-dimethylphenoxy)-N-methylpropanamide has been widely used in scientific research as a potent activator of transient receptor potential (TRP) channels. These channels play a critical role in various physiological processes, including pain perception, temperature regulation, and sensory transduction. 2-(2,5-dimethylphenoxy)-N-methylpropanamide has been shown to activate TRPV1, TRPA1, and TRPM8 channels, which are involved in pain perception and thermoregulation.

properties

IUPAC Name

2-(2,5-dimethylphenoxy)-N-methylpropanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17NO2/c1-8-5-6-9(2)11(7-8)15-10(3)12(14)13-4/h5-7,10H,1-4H3,(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KBABCPHBHFUHKH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)OC(C)C(=O)NC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H17NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

207.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(2,5-dimethylphenoxy)-N-methylpropanamide
Reactant of Route 2
Reactant of Route 2
2-(2,5-dimethylphenoxy)-N-methylpropanamide
Reactant of Route 3
Reactant of Route 3
2-(2,5-dimethylphenoxy)-N-methylpropanamide
Reactant of Route 4
Reactant of Route 4
2-(2,5-dimethylphenoxy)-N-methylpropanamide
Reactant of Route 5
Reactant of Route 5
2-(2,5-dimethylphenoxy)-N-methylpropanamide
Reactant of Route 6
2-(2,5-dimethylphenoxy)-N-methylpropanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.